1,5-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]-3-methylbenzene

• IUPAC Name: 1,5-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]-3-methylbenzene
• InChI: InChI=1S/C18H20Cl2O4/c1-12-10-13(19)11-14(20)17(12)23-8-5-9-24-18-15(21-2)6-4-7-16(18)22-3/h4,6-7,10-11H,5,8-9H2,1-3H3
• InChI Key: LBGFRWDQWHICMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCCCOC2=C(C=CC=C2OC)OC)Cl)Cl
• Molecular Formula: C18H20Cl2O4
• Molecular Weight: 371.3 g/mol

Description

1,5-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]-3-methylbenzene, also known as GW501516, is a synthetic drug that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to a class of drugs known as selective androgen receptor modulators (SARMs) and has been shown to have a wide range of biological effects, including enhancing endurance and reducing body fat.

Mechanism of Action

1,5-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]-3-methylbenzene works by activating the peroxisome proliferator-activated receptor delta (PPARδ), a nuclear receptor that plays a key role in regulating metabolism. Activation of PPARδ leads to an increase in the expression of genes involved in fatty acid oxidation and glucose uptake, resulting in an increase in energy production and a reduction in body fat. Additionally, activation of PPARδ has been shown to have anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects
1,5-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]-3-methylbenzene has been shown to have a wide range of biochemical and physiological effects, including enhancing endurance, reducing body fat, improving insulin sensitivity, and reducing inflammation. In animal studies, 1,5-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]-3-methylbenzene has been shown to increase running endurance by up to 70%, suggesting that it may have potential as an athletic performance enhancer. Additionally, 1,5-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]-3-methylbenzene has been shown to reduce body fat in both animal and human studies, making it a potential treatment option for obesity. Finally, 1,5-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]-3-methylbenzene has been shown to improve insulin sensitivity and reduce inflammation in animal studies, suggesting that it may have potential as a treatment for metabolic disorders such as diabetes.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1,5-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]-3-methylbenzene is its specificity for PPARδ, which allows for targeted activation of this receptor without affecting other nuclear receptors. This specificity makes 1,5-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]-3-methylbenzene a valuable tool for studying the role of PPARδ in various biological processes. However, one of the limitations of 1,5-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]-3-methylbenzene is its potential for off-target effects, which may complicate the interpretation of experimental results. Additionally, the long-term effects of 1,5-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]-3-methylbenzene on human health are not yet fully understood, making it important to exercise caution when using this compound in lab experiments.

Future Directions

There are several future directions for research on 1,5-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]-3-methylbenzene, including further studies on its potential applications in sports medicine, cancer research, and metabolic disorders. Additionally, future research could focus on developing new compounds that target PPARδ with greater specificity and efficacy. Finally, future research could explore the long-term effects of 1,5-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]-3-methylbenzene on human health, particularly with regard to its potential for off-target effects. Overall, 1,5-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]-3-methylbenzene has significant potential for a wide range of applications, making it an important area of research in the scientific community.

Scientific Research Applications

1,5-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]-3-methylbenzene has been extensively studied for its potential applications in various fields, including sports medicine, cancer research, and metabolic disorders. In sports medicine, 1,5-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]-3-methylbenzene has been shown to enhance endurance and reduce body fat, making it an attractive option for athletes looking to improve their performance. In cancer research, 1,5-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]-3-methylbenzene has been shown to inhibit the growth of cancer cells, suggesting that it may have potential as an anti-cancer agent. In metabolic disorders, 1,5-dichloro-2-[3-(2,6-dimethoxyphenoxy)propoxy]-3-methylbenzene has been shown to improve insulin sensitivity and reduce inflammation, making it a potential treatment option for diseases such as diabetes and obesity.